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Compound of Interest

Compound Name:
one

Cat. No.: B7774321

2-hydroxy-3-methyl-1H-quinolin-4-

Get Quote

Executive Summary & Compound Profile

2-hydroxy-3-methyl-1H-quinolin-4-one is a critical scaffold often encountered as a

degradation impurity in quinolone antibiotics, a metabolite in Pseudomonas signaling (PQS

analogs), or a synthetic intermediate. Its stability is governed by its tautomeric equilibrium

between the 4-hydroxy-2-quinolone and 2-hydroxy-4-quinolone forms.

Property

Specification

IUPAC Name

2-hydroxy-3-methyl-1H-quinolin-4-one

Common Synonyms

3-methyl-2,4-quinolinedione; 3-methyl-4-

hydroxy-2-quinolone

CAS Number

15237-84-0

Molecular Formula

C10H9NO2

Key Instability Factors

UV Radiation (300—-350 nm), Strong Oxidants,

Biological Hydroxylation
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Degradation Pathways (Mechanistic Analysis)
Pathway A: Oxidative Degradation (Chemical &
Metabolic)

The presence of the C3-methyl group adjacent to the electron-rich quinolone core makes this

molecule susceptible to stepwise oxidation.

o Mechanism: Radical attack (typically «OH) abstracts a hydrogen from the C3-methyl group.
e Sequence:

o Hydroxylation: Conversion to 3-(hydroxymethyl)-2,4-quinolinedione.

o Carbonyl Formation: Oxidation to 3-formyl-2,4-quinolinedione.

o Decarboxylation/Cleavage: Further oxidation to the carboxylic acid, followed by potential

decarboxylation to 2,4-dihydroxyquinoline under extreme stress.

Pathway B: Photodegradation (UV-Induced)

Quinolones are potent absorbers of UVA light. Upon excitation, the heterocyclic ring generates
singlet oxygen (*O2) or superoxide radicals (Oz¢").

e Mechanism:

o Type I: Direct electron transfer leading to N-dealkylation (if N-substituted) or
decarboxylation (if carboxylated). For this specific 3-methyl analog, radical recombination
often leads to dimerization or ring opening.

o Type II: Hydroxylation of the benzene ring (positions 5, 6, or 8) followed by ring cleavage.

Pathway C: Biodegradation (Bacterial Catabolism)

In environmental systems (e.g., Comamonas testosteroni), the degradation follows a specific

enzymatic route.

¢ Mechanism:
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o Monooxygenation: The benzene ring is hydroxylated to form 5,6-dihydroxy-3-methyl-2-
0x0-1,2-dihydroquinoline.

o Meta-Cleavage: The ring is cleaved at the meta position by 5,6-dioxygenase.

o Product: Formation of 3-methyl-5-hydroxy-6-(3-carboxy-3-oxopropenyl)-1H-2-pyridone.

Pathway Visualization
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Caption: Mechanistic flow of oxidative, biological, and photolytic degradation pathways for 2-
hydroxy-3-methyl-1H-quinolin-4-one.
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Category 1: Analytical Anomalies (HPLC/LC-MS)

Q: Why do | see split peaks for the parent compound in HPLC? A: This is likely due to keto-enol
tautomerism.

o Cause: The compound exists in equilibrium between the 2,4-dione, 4-hydroxy-2-quinolone,
and 2-hydroxy-4-quinolone forms. In unbuffered mobile phases or protic solvents
(methanol/water), these tautomers may separate slightly.

o Solution: Acidify the mobile phase (0.1% Formic Acid or TFA) to lock the compound in its
protonated form, or use a buffered mobile phase (Ammonium Acetate pH 4.5) to stabilize the
equilibrium.

Q: | observe a new peak at RRT 0.85 after leaving the sample on the bench. What is it? A: This
is likely a photodegradation product (Early-eluting hydroxylated species).

o Cause: Quinolones are highly photosensitive. Ambient lab light (fluorescent) contains
enough UV to trigger hydroxylation at the C6 or C8 position.

« Validation: Run the "Dark Control" experiment (see Protocol A). If the peak disappears in the
dark control, it is photo-induced.

Category 2: Stability in Formulation

Q: The compound is precipitating during forced degradation with acid (0.1 N HCI). Is this
degradation? A: No, this is likely a solubility issue.

o Cause: 2-hydroxy-3-methyl-1H-quinolin-4-one is poorly soluble in acidic aqueous media
due to the protonation of the amide, which can lead to aggregation before hydrolysis occurs.

e Solution: Use a co-solvent. Prepare the stress sample in 20% Methanol / 80% 0.1 N HCI.
Ensure the concentration is below 0.5 mg/mL.

Q: We detect a mass shift of +16 Da and +14 Da in oxidative stress samples. What are these?
A:

e +16 Da: Mono-oxidation. Likely hydroxylation of the benzene ring or the methyl group (-
CH20H).
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e +14 Da: Transformation of the methyl group (—CHs) to a carbonyl (-CHO) is actually a +14
Da shift (loss of 2H, gain of O = +16 - 2 = +14). This confirms the oxidation of the C3-methyl
group to an aldehyde.

Experimental Protocols
Protocol A: Confirmatory Photostability Study

Objective: To distinguish between thermal and photolytic degradation products.
e Preparation: Prepare a 100 pg/mL solution of the analyte in 50:50 Acetonitrile:Water.
e Setup:

o Sample A (Light): Place in a clear quartz vial. Expose to 1.2 million lux hours (ICH Q1B
standard).

o Sample B (Dark Control): Wrap a matching vial in double-layer aluminum foil. Place next
to Sample A to control for temperature.

e Analysis: Analyze both by HPLC-DAD (254 nm).

» Criteria: Any peak present in A but absent in B is a definitive photoproduct.

Protocol B: Oxidative Stress Profiling

Objective: To generate methyl-oxidized impurities.
e Preparation: Dissolve 5 mg of compound in 1 mL Acetonitrile.
e Initiation: Add 1 mL of 30% H20:.
e Incubation:
o Timepoints: Oh, 4h, 24h.

o Temp: Ambient (25°C). Note: Do not heat initially; quinolones can degrade rapidly with
heat+peroxide.
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e Quenching: Add 100 pL of 10% Sodium Metabisulfite solution before injection to destroy
excess peroxide (prevents on-column oxidation).

Quantitative Data Summary

. Expected Major Degradant Primary
Stress Condition . . .
Degradation (%) Mass Shift (LC-MS) Mechanism
Acid (0.1 N HCI, 60°C, _ _
< 5% (Stable) N/A Resistant to hydrolysis
24h)
Base (0.1 N NaOH, 1o +18 Da (Ring opening  Amide hydrolysis
< 0
60°C, 24h) - rare) (slow)
Oxidation (3% Hz202, +16 Da, +14 Da, +32 Methyl oxidation /
15 - 30% _ _
RT, 4h) Da Ring hydroxylation
Radical
Photolysis (UVA, 24h) > 50% -H2 (Dimer), +16 Da polymerization /
Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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